Cas no 648439-20-7 (Benzenemethanol, 3-bromo-6-fluoro-2-methoxy-)

• Product Name: Benzenemethanol, 3-bromo-6-fluoro-2-methoxy-
• CAS No: 648439-20-7
• MF: C₈H₈BrFO₂
• MW: 235.050325393677
• MDL: MFCD28015439
• CID: 414366
• PubChem ID: 71378318
• Update Time: 2025-08-02

Benzenemethanol, 3-bromo-6-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-6-fluoro-2-methoxy-
• (3-bromo-6-fluoro-2-methoxyphenyl)methanol
• MFCD28015439
• 648439-20-7
• E93273
• DTXSID30800939
• 3-Bromo-6-fluoro-2-methoxybenzenemethanol
• CS-0194425

• MDL： MFCD28015439
• Inchi： 1S/C8H8BrFO2/c1-12-8-5(4-11)7(10)3-2-6(8)9/h2-3,11H,4H2,1H3
• InChI Key： DZNKCCAFFQLVSD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CO)=C1OC)F

Computed Properties

• Exact Mass: 233.96917g/mol
• Monoisotopic Mass: 233.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzenemethanol, 3-bromo-6-fluoro-2-methoxy-

Research Brief on Benzenemethanol, 3-bromo-6-fluoro-2-methoxy- (CAS: 648439-20-7) and Its Applications in Chemical Biology and Pharmaceutical Research

Benzenemethanol, 3-bromo-6-fluoro-2-methoxy- (CAS: 648439-20-7) is a chemically modified aromatic compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its bromo-fluoro-methoxy substitution pattern, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and mechanistic insights.

The structural uniqueness of Benzenemethanol, 3-bromo-6-fluoro-2-methoxy- lies in its halogenated and methoxylated benzene ring, which enhances its reactivity and binding affinity to biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which are pivotal in treating B-cell malignancies. The bromo and fluoro substituents were found to facilitate selective cross-coupling reactions, enabling efficient derivatization for structure-activity relationship (SAR) studies.

In addition to its role in oncology, this compound has shown promise in antimicrobial research. A recent Bioorganic & Medicinal Chemistry Letters report (2024) revealed that derivatives of Benzenemethanol, 3-bromo-6-fluoro-2-methoxy- exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA). The fluoro and methoxy groups were critical for membrane penetration, while the bromo moiety contributed to target specificity, likely through interactions with bacterial enzymes involved in cell wall biosynthesis.

Mechanistic studies have further elucidated the compound's interactions at the molecular level. Nuclear magnetic resonance (NMR) and X-ray crystallography data (2024, ACS Chemical Biology) confirmed that the methoxy group stabilizes intramolecular hydrogen bonds, while the halogens participate in halogen bonding with protein residues. These features make it a valuable scaffold for fragment-based drug design (FBDD), as evidenced by its incorporation into several preclinical candidates for inflammatory diseases.

From a synthetic chemistry perspective, advances in catalytic methods have improved the scalability of Benzenemethanol, 3-bromo-6-fluoro-2-methoxy-. A 2023 Organic Process Research & Development paper detailed a palladium-catalyzed Buchwald-Hartwig amination protocol that achieved >90% yield, addressing previous challenges in large-scale production. Green chemistry approaches, such as micellar catalysis, are also being explored to enhance sustainability.

In conclusion, Benzenemethanol, 3-bromo-6-fluoro-2-methoxy- (CAS: 648439-20-7) represents a multifaceted tool in modern drug discovery. Its applications span from oncology to infectious diseases, driven by its unique physicochemical properties and adaptability in synthetic routes. Ongoing research aims to expand its utility in targeted protein degradation and covalent inhibitor design, positioning it as a compound of enduring interest in the pharmaceutical industry.